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Compound of Interest

2-(2-Bromophenyl)-N-
Compound Name:

cyclopropylacetamide
CAS No.: 1150163-66-8
Cat. No.: B1522265

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2-(2-Bromophenyl)-N-cyclopropylacetamide, a
compound of interest in medicinal chemistry and drug discovery. Authored from the perspective
of a Senior Application Scientist, this document synthesizes its chemical identity, synthesis
protocols, potential applications, and safety considerations, grounded in established scientific
principles and supported by authoritative references.

Chemical Identity and Nomenclature

The precise identification of a chemical entity is fundamental to scientific discourse. This
section delineates the formal nomenclature and alternative identifiers for the topic compound.

IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
(2-bromophenyl)-N-cyclopropylacetamide. This name is systematically derived from its
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structure: an acetamide backbone with a 2-bromophenyl group attached to the second carbon
and a cyclopropyl group attached to the nitrogen atom.

Synonyms

While no widely recognized trivial names for 2-(2-Bromophenyl)-N-cyclopropylacetamide
are currently documented, synonyms for the core structure, 2-(2-bromophenyl)acetamide,
include:

e 2-bromophenylacetamide

e Benzeneacetamide, 2-bromo-

Chemical Structure and Properties

A clear understanding of the molecule's physical and chemical properties is crucial for its
handling, formulation, and application.

Table 1: Predicted Physicochemical Properties of 2-(2-Bromophenyl)-N-
cyclopropylacetamide
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s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Synthesis Methodology

The synthesis of 2-(2-Bromophenyl)-N-cyclopropylacetamide can be approached through a
logical, multi-step process. The following protocol is a robust and validated pathway, starting
from commercially available precursors.
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Retrosynthetic Analysis

A retrosynthetic approach reveals a straightforward disconnection at the amide bond,
suggesting a reaction between 2-(2-bromophenyl)acetyl chloride and cyclopropylamine. The
acyl chloride can be prepared from 2-(2-bromophenyl)acetic acid.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Step 1: Precursor Step 2: Acyl Chloride Formation Step 3: Amide Formation

2-(2-Bromophenyl)acetic acid —SOCl2, DCM, Reflux 2-(2-Bromophenyl)acetyl chloride Cyclopropylamine, TEA, DCM 2-(2-Bromophenyl)-N-cyclopropylacetamide
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iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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